Cas no 2172290-72-9 (3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)hexanamidopropanoic acid)

• Product Name: 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)hexanamidopropanoic acid
• CAS No: 2172290-72-9
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5938808
• PubChem ID: 165549119
• Update Time: 2025-06-09

3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)hexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)hexanamidopropanoic acid
• 3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-(propan-2-yl)hexanamido]propanoic acid
• 2172290-72-9
• EN300-1481217

• Inchi： 1S/C28H36N2O5/c1-19(2)30(17-15-27(32)33)26(31)13-12-20(3)14-16-29-28(34)35-18-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-11,19-20,25H,12-18H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： QPVZBNVGIOQMHQ-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CCC(N(CCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)hexanamidopropanoic acid

Introduction to 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)hexanamidopropanoic Acid (CAS No. 2172290-72-9)

3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)hexanamidopropanoic acid, identified by its CAS number 2172290-72-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The molecular structure of 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)hexanamidopropanoic acid includes a fluorinated benzene ring (fluorene) connected to an amide group, which is further substituted with a methoxycarbonyl moiety. This arrangement not only enhances the compound's solubility and stability but also influences its interactions with biological targets. The presence of multiple chiral centers in the molecule makes it a valuable candidate for studying stereoselectivity and enantioselectivity in drug design.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)hexanamidopropanoic acid has shown potential in preliminary studies as a modulator of enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Its ability to interact with specific proteins and enzymes suggests that it could be developed into a therapeutic agent with high selectivity and low toxicity.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity allows researchers to leverage existing knowledge about drug design and optimization. For instance, the fluororene moiety is commonly found in pharmaceuticals due to its ability to enhance metabolic stability and binding affinity. The methoxycarbonyl group, on the other hand, can improve water solubility while maintaining lipophilicity, which is crucial for drug absorption and distribution.

The synthesis of 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)hexanamidopropanoic acid presents both challenges and opportunities for chemists. The multi-step synthesis involves the careful selection of reagents and conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have made it possible to produce complex molecules more efficiently. These techniques not only reduce the environmental impact of chemical synthesis but also enable the rapid screening of large libraries of compounds.

In terms of biological activity, preliminary studies have indicated that this compound exhibits inhibitory effects on certain enzymes implicated in disease pathways. For example, it has shown promise in inhibiting proteases that are overexpressed in cancer cells, thereby potentially blocking tumor growth and metastasis. Additionally, its interaction with receptors involved in inflammation suggests that it could be used to develop anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

The pharmacokinetic properties of 3-6-({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)-4-methyl-N-(propan- 2 -yl)hexanamidopropanoic acidCAS No. 2172290- 72 -9) are also being thoroughly investigated. Researchers are examining its absorption, distribution, metabolism, and excretion (ADME) profiles to determine how it behaves within the body. Understanding these properties is crucial for optimizing drug delivery systems and ensuring therapeutic efficacy.

The development of computational models has further accelerated the discovery process by allowing researchers to predict the biological activity of compounds before they are synthesized. These models take into account various factors such as molecular structure, physicochemical properties, and known binding interactions. By integrating experimental data with computational predictions, scientists can identify promising candidates for further investigation more efficiently.

In conclusion, 3- 6- ({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)-4-methyl-N-(propan- 2 -yl)hexanamidopropanoic acid (CAS No. 2172290- 72 -9) represents a significant advancement in pharmaceutical chemistry. Its complex structure, promising biological activities, and potential therapeutic applications make it a valuable asset in the search for novel treatments. As research continues, we can expect further insights into its mechanisms of action, which will undoubtedly contribute to the development of innovative drugs targeting various diseases.